Cas no 6462-29-9 (Benzene, 1,4-dimethyl-2-(methylsulfonyl)-)

Benzene, 1,4-dimethyl-2-(methylsulfonyl)- Properties

Names and Identifiers

• Benzene, 1,4-dimethyl-2-(methylsulfonyl)-
• 1,4-dimethyl-2-methylsulfonylbenzene
• 2,5-DIMETHYLPHENYLMETHYLSULFONE
• 2-methanesulfonyl-1,4-dimethylbenzene
• 6462-29-9
• AKOS006228325
• FS-1595
• SCHEMBL801935
• 2,5-dimethylphenyl methyl sulfone
• WDIWSBKKOOKBJR-UHFFFAOYSA-N
• 2,5-Dimethylphenylmethylsulfone
• 1,4-dimethyl-2-(methylsulfonyl)- Benzene
• DTXSID20374417
• 1,4-dimethyl-2-(methylsulfonyl)benzene
• +Expand

• MDL： MFCD03789176
• InChIKey： WDIWSBKKOOKBJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O2S/c1-7-4-5-8(2)9(6-7)12(3,10)11/h4-6H,1-3H3
• SMILES： CC1=CC(=C(C)C=C1)S(=O)(=O)C

Computed Properties

• Exact Mass: 184.05586
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.05580079g/mol
• Heavy Atom Count: 12
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14